Cas no 150-11-8 (Carbamodithioic acid,N,N-dibutyl-)

• Product Name: Carbamodithioic acid,N,N-dibutyl-
• CAS No: 150-11-8
• MF: C₉H₁₉NS₂
• MW: 205.383859872818
• CID: 164495
• PubChem ID: 8685
• Update Time: 2025-10-29

Carbamodithioic acid,N,N-dibutyl- Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,N,N-dibutyl-
• Dibutyldithiocarbamic acid
• N,N-dibutyldithiocarbamic acid
• UNII-R7455206G0
• CHEBI:144349
• SZRLKIKBPASKQH-UHFFFAOYSA-N
• 22914-74-5
• Carbamodithioic acid, dibutyl-
• SCHEMBL244470
• N,N-di-n-butyldithiocarbamic acid
• BZ (ACCELERATOR
• CHEMBL2027996
• Carbamic acid, dibutyldithio-
• CARBAMODITHIOIC ACID, N,N-DIBUTYL-
• 150-11-8
• Q27287875
• Dibutylcarbamodithioic acid
• NSC-370496
• N,N-DIBUTYLDITHIOCARBAMIC AC
• NSC370496
• Dibutylcarbadithioic acid
• R7455206G0
• dibutyl dithiocarbamic acid
• DTXSID8045018
• G75675
• methanedithioic acid, dibutylamino-
• DB-254419

• Inchi： 1S/C9H19NS2/c1-3-5-7-10(9(11)12)8-6-4-2/h3-8H2,1-2H3,(H,11,12)
• InChI Key： SZRLKIKBPASKQH-UHFFFAOYSA-N
• SMILES： SC(N(CCCC)CCCC)=S

Computed Properties

• Exact Mass: 205.09589196g/mol
• Monoisotopic Mass: 205.09589196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Additional information on Carbamodithioic acid,N,N-dibutyl-

Comprehensive Guide to Carbamodithioic acid, N,N-dibutyl- (CAS No. 150-11-8): Properties, Applications, and Market Insights

Carbamodithioic acid, N,N-dibutyl- (CAS No. 150-11-8) is a specialized organic compound widely used in industrial and research applications. This comprehensive guide explores its chemical properties, synthesis methods, applications, and market trends, providing valuable insights for professionals and researchers.

The compound belongs to the class of dithiocarbamates, known for their unique chemical reactivity and versatility. With the molecular formula C9H19NS2, N,N-dibutylcarbamodithioic acid features two butyl groups attached to the nitrogen atom, influencing its solubility and reactivity characteristics.

From a chemical structure perspective, Carbamodithioic acid, N,N-dibutyl- demonstrates interesting properties that make it valuable for various applications. The presence of the dithiocarbamate functional group (-NHCSS-) provides chelating capabilities, while the butyl groups contribute to its lipophilic nature.

Recent studies have highlighted the growing interest in dithiocarbamate derivatives for sustainable chemistry applications. Researchers are particularly focused on their potential in green synthesis processes and as intermediates for environmentally friendly products, aligning with current trends in green chemistry and sustainable manufacturing.

The synthesis of N,N-dibutylcarbamodithioic acid typically involves the reaction between dibutylamine and carbon disulfide under controlled conditions. This process requires careful temperature control and proper safety measures to ensure optimal yield and purity of the final product.

In industrial applications, Carbamodithioic acid, N,N-dibutyl- serves multiple functions. Its primary uses include:
- As a chemical intermediate in the production of specialized materials
- In research applications for studying coordination chemistry
- As a component in certain formulation chemistries

The global market for dithiocarbamate compounds has shown steady growth, driven by increasing demand from various industrial sectors. Market analysts project continued expansion, particularly in regions with growing chemical manufacturing capabilities. The compound's unique properties make it valuable for niche applications that require specific chemical functionalities.

Quality control is crucial when working with N,N-dibutylcarbamodithioic acid. Standard analytical methods for characterization include:
- FTIR spectroscopy for functional group identification
- NMR spectroscopy for structural confirmation
- HPLC for purity assessment

Storage and handling of Carbamodithioic acid, N,N-dibutyl- require attention to proper conditions. The compound should be stored in a cool, dry place, protected from moisture and direct sunlight. Appropriate personal protective equipment is recommended when handling the material in laboratory or industrial settings.

Recent advancements in dithiocarbamate chemistry have opened new possibilities for N,N-dibutylcarbamodithioic acid applications. Researchers are exploring its potential in:
- Advanced material synthesis
- Coordination chemistry studies
- Specialized chemical processes

Environmental considerations are increasingly important in the use of chemical compounds. While Carbamodithioic acid, N,N-dibutyl- has specific applications, proper disposal methods and environmental impact assessments should always be considered as part of responsible chemical management practices.

The future outlook for dithiocarbamate derivatives appears promising, with ongoing research exploring novel applications and improved synthesis methods. As chemical industries continue to evolve toward more sustainable practices, compounds like N,N-dibutylcarbamodithioic acid may find expanded roles in green chemistry initiatives.

For researchers and industry professionals seeking detailed technical information about Carbamodithioic acid, N,N-dibutyl-, consulting specialized chemical databases and peer-reviewed literature is recommended. The compound's unique properties continue to make it a subject of interest in various chemical research fields.

In conclusion, Carbamodithioic acid, N,N-dibutyl- (CAS No. 150-11-8) represents an important specialty chemical with diverse applications. Its chemical properties, combined with growing interest in dithiocarbamate chemistry, position it as a compound of continued relevance in both industrial and research settings.